N-(2-(5-acetylthiophen-2-yl)ethyl)-4-bromothiophene-2-carboxamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-4-bromothiophene-2-carboxamide
• InChI: InChI=1S/C13H12BrNO2S2/c1-8(16)11-3-2-10(19-11)4-5-15-13(17)12-6-9(14)7-18-12/h2-3,6-7H,4-5H2,1H3,(H,15,17)
• InChI Key: ZCMBEDUAQSPYSD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNC(=O)C2=CC(=CS2)Br
• Molecular Formula: C13H12BrNO2S2
• Molecular Weight: 358.3 g/mol

Description

Synthesis Analysis

Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. A series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized by using Gewald synthesis. Initially, ethylcyanoacetate and cyclohexanone was reacted with sulphur at room temperature with continuous stirring in presence of diethylamine which resulted in the formation of intermediate-1.

Molecular Structure Analysis

The molecular structure of thiophene derivatives were confirmed by FTIR, MS and 1H-NMR. Thiophene is a five membered heteroaromatic compound containing a sulfur atom at 1 position.

Chemical Reactions Analysis

Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. They are remarkably effective compounds both with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Antimicrobial Activity

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Antioxidant Activity

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Anticorrosion Activity

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Anticancer Activity

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Anti-inflammatory Activity

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Serotonin Antagonists

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Mechanism of Action

Target of Action

Thiophene derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, antioxidant, anticorrosion, and anticancer activities .

Mode of Action

It is known that thiophene derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Thiophene derivatives have been reported to influence a variety of biological pathways, contributing to their diverse biological activities .

Future Directions

Thiophene and its derivatives showed extensive significance in pharmaceutical field because of its varied biological and clinical applications. Therefore, it seems to be a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research. This could lead to the design and discovery of new drug molecules which possibly offers some of the greatest hopes for success in present and future epoch.